Cas no 2171639-13-5 (1-(1-aminocyclobutanecarbonyl)azetidine-2-carboxamide)

• Product Name: 1-(1-aminocyclobutanecarbonyl)azetidine-2-carboxamide
• CAS No: 2171639-13-5
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6448143
• PubChem ID: 165532957
• Update Time: 2025-05-21

1-(1-aminocyclobutanecarbonyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1-aminocyclobutanecarbonyl)azetidine-2-carboxamide
• EN300-1281236
• 2171639-13-5

• Inchi： 1S/C9H15N3O2/c10-7(13)6-2-5-12(6)8(14)9(11)3-1-4-9/h6H,1-5,11H2,(H2,10,13)
• InChI Key： XNMRAUWCGPSITJ-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)N)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 89.4Ų

Additional information on 1-(1-aminocyclobutanecarbonyl)azetidine-2-carboxamide

Comprehensive Overview of 1-(1-aminocyclobutanecarbonyl)azetidine-2-carboxamide (CAS No. 2171639-13-5)

1-(1-aminocyclobutanecarbonyl)azetidine-2-carboxamide (CAS No. 2171639-13-5) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule features a unique combination of azetidine and cyclobutane rings, which are increasingly recognized for their potential in modulating biological targets. The presence of both aminocyclobutanecarbonyl and carboxamide functional groups enhances its versatility in pharmaceutical applications, particularly in the design of protease inhibitors and kinase modulators.

Recent advancements in synthetic methodologies have made 1-(1-aminocyclobutanecarbonyl)azetidine-2-carboxamide more accessible for research purposes. Its structural complexity and high degree of functionalization make it a promising candidate for addressing unmet medical needs, such as targeting resistant strains of diseases or improving drug bioavailability. Researchers are particularly interested in its potential role in small-molecule therapeutics, a hot topic in the era of precision medicine and personalized healthcare.

The compound's CAS No. 2171639-13-5 is frequently searched in academic and industrial databases, reflecting its growing relevance in drug development pipelines. Its mechanism of action, though still under investigation, is hypothesized to involve selective binding to enzymatic pockets, making it a subject of interest for structure-activity relationship (SAR) studies. This aligns with the broader trend of leveraging computational chemistry and AI-driven drug design to accelerate discovery timelines.

From a commercial perspective, 1-(1-aminocyclobutanecarbonyl)azetidine-2-carboxamide is often discussed in the context of fragment-based drug discovery (FBDD), a strategy that has gained traction due to its efficiency in identifying lead compounds. The molecule's compact yet highly functionalized structure makes it an ideal fragment for library design, addressing the demand for diverse chemical space in early-stage research.

Environmental and regulatory considerations also play a role in the compound's adoption. Unlike many traditional intermediates, 1-(1-aminocyclobutanecarbonyl)azetidine-2-carboxamide is designed with green chemistry principles in mind, minimizing hazardous byproducts. This aligns with the pharmaceutical industry's shift toward sustainable synthesis, a key concern for modern researchers and investors alike.

In summary, 1-(1-aminocyclobutanecarbonyl)azetidine-2-carboxamide (CAS No. 2171639-13-5) represents a convergence of innovative chemistry and therapeutic potential. Its applications span from targeted drug delivery to bioconjugation, making it a versatile tool for addressing contemporary challenges in healthcare. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in the next generation of bioactive molecules.